
An In-depth Technical Guide to Xylenol Orange
Tetrasodium Salt

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name:
Xylenol orange tetrasodium salt,

IND

Cat. No.: B1635214 Get Quote

For Researchers, Scientists, and Drug Development Professionals

CAS Number: 3618-43-7[1]

This technical guide provides a comprehensive overview of Xylenol orange tetrasodium salt, a

widely used chemical reagent in various analytical and research applications. This document

details its chemical properties, experimental protocols for its use, and visual workflows to aid in

experimental design and execution.

Chemical and Physical Properties
Xylenol orange tetrasodium salt is an organic reagent primarily utilized as an indicator for metal

titrations.[1] It is the tetrasodium salt of xylenol orange. Historically, the purity of commercial

preparations has varied, but high-purity versions are now available.[1]
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Property Value Reference

CAS Number 3618-43-7 [1]

Molecular Formula C₃₁H₂₈N₂Na₄O₁₃S [2]

Molecular Weight 760.58 g/mol [2]

Appearance Dark red-brown powder [3]

Solubility Soluble in water [1]

Melting Point 195 °C (decomposes) [1]

Absorption Maximum (0.1N

NaOH)
577 - 583 nm [4]

Core Applications
The primary application of Xylenol orange tetrasodium salt is as a metal indicator in

complexometric titrations, particularly with ethylenediaminetetraacetic acid (EDTA).[1][3] It is

also employed in photometric assays for the detection of various substances.

Complexometric Titrations: In acidic solutions (pH < 6), Xylenol orange forms colored

complexes with metal ions.[3] During a titration with a chelating agent like EDTA, a sharp color

change from red/violet to yellow indicates the endpoint.[1][5]

Ferrous Oxidation-Xylenol Orange (FOX) Assay: This spectrophotometric method is used for

the detection of hydroperoxides. The assay relies on the oxidation of ferrous ions (Fe²⁺) to

ferric ions (Fe³⁺) by hydroperoxides in the presence of xylenol orange. The resulting Fe³⁺-

xylenol orange complex can be quantified by measuring its absorbance at a specific

wavelength.

Experimental Protocols
A standard 0.1% (w/v) indicator solution can be prepared for use in titrations.

Procedure:

Weigh 0.1 g of Xylenol orange tetrasodium salt.
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Dissolve the powder in 100 mL of distilled water.

If necessary, filter the solution to remove any undissolved particles.[6][7]

This protocol outlines the general steps for determining the concentration of various metal ions

using Xylenol orange as an indicator. Specific conditions for different metals are summarized in

Table 2.

Procedure:

Prepare the metal ion sample solution by dissolving a precisely weighed amount of the

substance in water. Acidify with a minimal amount of an appropriate acid if necessary, and

then dilute to a suitable volume (e.g., 100 mL).[5]

Add approximately 50 mg of xylenol orange indicator mixture.[5]

Adjust the pH of the solution by adding a suitable buffer (e.g., methenamine) until the

solution turns a pink-violet color.[5]

Titrate the solution with a standardized solution of disodium edetate (e.g., 0.05 mol/L) until

the color changes from pink-violet to a clear yellow.[5]

Record the volume of the titrant used and calculate the concentration of the metal ion.

Table 2: Conditions for Complexometric Titration of Various Metal Ions
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Metal Ion
pH Adjustment
/ Buffer

Endpoint
Color Change

Each mL of
0.05 mol/L
Disodium
Edetate is
Equivalent to:

Reference

Aluminum (Al³⁺)

Add 50 mL of

0.05 mol/L

disodium

edetate,

neutralize with

NaOH, boil, cool,

and add 5 g of

methenamine.

Pink-violet to

Yellow (back

titration with lead

nitrate)

1.349 mg of Al [5]

Bismuth (Bi³⁺)

Acidify with

hydrochloric acid

if needed.

Pink-violet to

Yellow
10.45 mg of Bi [5]

Lead (Pb²⁺)

Add sufficient

methenamine

(about 5 g) to

turn the solution

red.

Deep violet to

Yellow
10.35 mg of Pb [5]

Zinc (Zn²⁺)

Add sufficient

methenamine

(about 5 g) to

turn the solution

pink-violet.

Pink-violet to

Yellow
3.268 mg of Zn [5]

This assay is a sensitive method for quantifying hydroperoxides.

Procedure:

Preparation of FOX Reagent: The reagent typically contains ferrous sulfate, xylenol orange

tetrasodium salt, and perchloric acid in a methanol/water mixture. A common formulation
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includes 2.0 mM ferrous sulfate, 0.29 mM xylenol orange tetrasodium salt, and a specific

concentration of perchloric acid (e.g., 110-660 mM) in a 9:1 methanol/water solution.[8][9]

Assay: In a 96-well microplate, mix 30 µL of the sample containing the hydroperoxide with

150 µL of the freshly prepared FOX reagent.[8][9]

Incubation: Incubate the mixture at room temperature for approximately 15 minutes.[8]

Measurement: Measure the absorbance of the resulting ferric-xylenol orange complex at a

wavelength between 550 nm and 580 nm.[9] The concentration of hydroperoxide is

proportional to the absorbance.
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Caption: Workflow for complexometric titration of metal ions using Xylenol orange.
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Caption: Experimental workflow for the Ferrous Oxidation-Xylenol Orange (FOX) assay.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [An In-depth Technical Guide to Xylenol Orange
Tetrasodium Salt]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1635214#cas-number-for-xylenol-orange-
tetrasodium-salt]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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